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Compound of Interest

Compound Name: FT113

Cat. No.: B15573709 Get Quote

Application Notes and Protocols for FT113
For Researchers, Scientists, and Drug Development Professionals

Abstract
FT113 is a potent and selective inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the

de novo synthesis of fatty acids. Upregulation of FASN is a common feature in many cancers,

making it an attractive target for therapeutic intervention. These application notes provide

detailed information on the solubility of FT113 in various solvents and comprehensive protocols

for its use in both in vitro and in vivo research settings.

Chemical Properties
Property Value

CAS Number 1630808-89-7

Molecular Formula C₂₂H₂₀FN₃O₄

Molecular Weight 409.4 g/mol

Target Fatty Acid Synthase (FASN)

Solubility Data
The solubility of FT113 has been determined in several common laboratory solvents. The data

is summarized in the table below. It is recommended to use fresh DMSO for preparing stock
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solutions as DMSO can absorb moisture, which may reduce the solubility of the compound. For

aqueous-based assays, it is advised to first dissolve FT113 in DMSO to create a concentrated

stock solution, which can then be diluted into the aqueous buffer.

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 28 - 62.5 68.39 - 152.66

Sonication may be

required for complete

dissolution. Use of

fresh DMSO is

recommended as

absorbed moisture

can decrease

solubility.

Ethanol Soluble Not specified

The exact quantitative

solubility has not been

specified in available

literature.

Methanol Soluble Not specified

The exact quantitative

solubility has not been

specified in available

literature.

PBS (Phosphate

Buffered Saline)
Sparingly soluble Not specified

Direct dissolution in

aqueous buffers is not

recommended.

Prepare a

concentrated stock in

DMSO and dilute.

Signaling Pathway of FASN in Cancer
Fatty Acid Synthase (FASN) is a critical enzyme in the de novo lipogenesis pathway, which is

highly active in many cancer cells to support rapid proliferation and membrane synthesis. The

activity of FASN is regulated by upstream signaling pathways such as the PI3K/AKT and
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MAPK/ERK pathways, which are often constitutively active in cancer. Inhibition of FASN by

FT113 can lead to an accumulation of malonyl-CoA and a depletion of downstream fatty acids,

ultimately inducing cancer cell apoptosis and inhibiting tumor growth.
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Caption: FASN Signaling Pathway in Cancer

Experimental Protocols
Preparation of FT113 Stock Solution
Materials:

FT113 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

Equilibrate the FT113 powder to room temperature before opening the vial to prevent

moisture condensation.

Weigh the desired amount of FT113 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mM). For example, to prepare a 10 mM stock solution, add 244.2 µL of

DMSO to 1 mg of FT113 (MW = 409.4 g/mol ).

Vortex the solution thoroughly to dissolve the compound.

If necessary, sonicate the solution for a few minutes to ensure complete dissolution.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

In Vitro Cell-Based Assay
This protocol provides a general guideline for assessing the anti-proliferative activity of FT113
in cancer cell lines. The optimal conditions, including cell seeding density and incubation time,
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should be determined for each specific cell line.

Materials:

Cancer cell line of interest (e.g., PC-3, MV-411, BT474)

Complete cell culture medium

96-well cell culture plates

FT113 stock solution (e.g., 10 mM in DMSO)

Cell viability reagent (e.g., MTT, CellTiter-Glo®)

Plate reader

Experimental Workflow:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Seed cells in a 96-well plate
and allow to attach overnight.

2. Prepare serial dilutions of FT113
in complete culture medium.

3. Replace medium with FT113-containing
medium (include vehicle control).

4. Incubate for 48-72 hours.

5. Add cell viability reagent.

6. Incubate as required and
measure signal with a plate reader.

7. Calculate IC50 values.

Click to download full resolution via product page

Caption: In Vitro Cell Viability Assay Workflow

Protocol:

Seed cells into a 96-well plate at a predetermined density and allow them to adhere

overnight in a humidified incubator at 37°C with 5% CO₂.
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On the following day, prepare serial dilutions of FT113 from the stock solution in complete

cell culture medium. The final DMSO concentration in the medium should be kept constant

across all wells and should not exceed 0.5% to avoid solvent toxicity. A vehicle control

(medium with the same concentration of DMSO) must be included.

Carefully remove the medium from the cells and replace it with the medium containing the

different concentrations of FT113.

Incubate the plate for the desired period (e.g., 48 or 72 hours).

At the end of the incubation period, add the cell viability reagent to each well according to the

manufacturer's instructions.

Incubate for the recommended time and then measure the absorbance or luminescence

using a plate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀

value using appropriate software.

Published IC₅₀ Values for FT113:

PC-3 (prostate cancer): 47 nM

MV-411 (acute myeloid leukemia): 26 nM

BT474 (breast cancer, FASN activity): 90 nM

In Vivo Administration
This protocol is a general guideline for the preparation and administration of FT113 for in vivo

studies in mice, based on published formulations. All animal experiments must be conducted in

accordance with institutional and national guidelines for the care and use of laboratory animals.

Materials:

FT113 powder

DMSO
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PEG300

Tween 80

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Sonicator

Formulation Preparation (for a 2 mg/mL solution):

Dissolve the required amount of FT113 in DMSO to create a concentrated stock.

In a separate sterile tube, prepare the vehicle by mixing the components in the following

ratio:

10% DMSO

40% PEG300

5% Tween 80

45% Saline

Add the FT113 stock solution to the vehicle to achieve the final desired concentration (e.g., 2

mg/mL).

Vortex the solution thoroughly and sonicate if necessary to ensure it is clear and fully

dissolved.

It is recommended to prepare the formulation fresh before each use.

Administration:

The formulation can be administered via oral gavage (p.o.).
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Dosages used in previous studies have ranged from 5 to 50 mg/kg, administered twice daily.

Safety Precautions
FT113 is a research chemical. Standard laboratory safety procedures should be followed when

handling this compound. This includes wearing appropriate personal protective equipment

(PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of dust and contact with

skin and eyes. In case of contact, wash the affected area immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for more detailed information.

Disclaimer: These application notes are for research use only and are not intended for human

or veterinary use. The information provided is based on currently available literature and should

be used as a guide. Researchers should optimize protocols for their specific experimental

needs.

To cite this document: BenchChem. [FT113 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573709#ft113-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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